Effective broadband refractive index retrieval by a white light optical particle counter

Physical Chemistry Chemical Physics Pub Date: 2009-08-03 DOI: 10.1039/B905292E

Abstract

A new approach to retrieve the effective broadband refractive indices (nbroad,eff) of aerosol particles by a white light aerosol spectrometer (WELAS) optical particle counter (OPC) is presented. Using a tandem differential mobility analyzer (DMA)-OPC system, the nbroad,eff are obtained for both laboratory and field applications. This method was tested in the laboratory using substances with a wide range of optical properties. With the obtained nbroad,eff, WELAS aerosol size distributions can be corrected. Therefore, this method can be used for instrument calibration in both laboratory and field measurements. The retrieved effective broadband refractive indices for the scattering aerosols were: ammonium sulfate ((NH4)2SO4, AS) nbroad,eff = 1.52(±0.01) + i0.0, glutaric acid (HOOC(CH2)3COOH, GA) nbroad,eff = 1.45(±0.01) + i0.0, and sodium chloride (NaCl) nbroad,eff = 1.49(±0.02) + i0.0, all within 4% of literature values. A lightly absorbing substance, Suwannee river fulvic acid (SRFA), was also measured, and its retrieved nbroad,eff is like that of a pure scatterer, with a value of nbroad,eff = 1.53(±0.01) + i0.0. The retrieved real part of nbroad,eff is in accordance with literature values and the imaginary part with the behavior of the white light spectrum of the WELAS, which is not sensitive below a wavelength of 380 nm, where SRFA mainly absorbs. For absorbing substances, nigrosine and various mixtures of nigrosine with AS and GA were measured. For nigrosine, nbroad,eff = 1.64(±0.04) + i0.20(±0.03) was retrieved, in very good agreement with values found in the literature. The nbroad,eff retrieved by this method for the mixtures was in accordance with the complex refractive index expected. The nbroad,eff retrieved by this method would be similar to the values obtained using the solar spectrum.

Graphical abstract: Effective broadband refractive index retrieval by a white light optical particle counter
Recommended Literature
Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
Research Products